Cas no 2167598-32-3 (2-(3-fluoro-1-methylcyclobutyl)acetonitrile)

• Product Name: 2-(3-fluoro-1-methylcyclobutyl)acetonitrile
• CAS No: 2167598-32-3
• MF: C₇H₁₀FN
• MW: 127.159405231476
• CID: 5301217
• Update Time: 2026-03-10

2-(3-fluoro-1-methylcyclobutyl)acetonitrile Chemical and Physical Properties

Names and Identifiers

• 2-(3-fluoro-1-methylcyclobutyl)acetonitrile

• Inchi： 1S/C7H10FN/c1-7(2-3-9)4-6(8)5-7/h6H,2,4-5H2,1H3
• InChI Key： IXNOBUQJCAWBTH-UHFFFAOYSA-N
• SMILES： C(#N)CC1(C)CC(F)C1

Additional information on 2-(3-fluoro-1-methylcyclobutyl)acetonitrile

Comprehensive Overview of 2-(3-Fluoro-1-methylcyclobutyl)acetonitrile (CAS No. 2167598-32-3)

2-(3-Fluoro-1-methylcyclobutyl)acetonitrile (CAS No. 2167598-32-3) is a specialized organic compound that has garnered significant attention in pharmaceutical and agrochemical research due to its unique structural properties. The compound features a fluorinated cyclobutyl ring, which enhances its metabolic stability and bioavailability, making it a valuable intermediate in drug discovery. Researchers are particularly interested in its potential applications in designing next-generation therapeutics, especially in the fields of central nervous system (CNS) disorders and anti-inflammatory agents.

The 3-fluoro-1-methylcyclobutyl moiety in 2-(3-fluoro-1-methylcyclobutyl)acetonitrile contributes to its lipophilicity, a critical factor in optimizing drug penetration across biological membranes. This characteristic aligns with the growing demand for bioavailable small molecules in modern drug development. Recent studies highlight its role in the synthesis of kinase inhibitors and G-protein-coupled receptor (GPCR) modulators, addressing key challenges in precision medicine.

From an industrial perspective, CAS No. 2167598-32-3 is often discussed in the context of green chemistry and sustainable synthesis. With increasing regulatory pressure on solvent use and waste reduction, chemists are exploring catalytic methods to produce this compound efficiently. Innovations such as flow chemistry and enzymatic catalysis are being tested to improve yield while minimizing environmental impact—a topic highly relevant to ESG (Environmental, Social, and Governance)-driven investors.

Analytical characterization of 2-(3-fluoro-1-methylcyclobutyl)acetonitrile typically involves advanced techniques like NMR spectroscopy, high-resolution mass spectrometry (HRMS), and HPLC purity analysis. These methods ensure compliance with stringent quality standards required for pharmaceutical intermediates. The compound’s stability under various pH conditions is also a focal point, as it influences formulation strategies for oral bioavailability enhancement.

In the realm of material science, derivatives of 2-(3-fluoro-1-methylcyclobutyl)acetonitrile have shown promise in developing liquid crystals and organic electronic materials. Its rigid yet flexible structure allows for tunable optoelectronic properties, catering to the booming demand for flexible displays and wearable technology components. This interdisciplinary potential makes it a subject of interest in both academic and industrial R&D pipelines.

Market trends indicate rising patent filings related to fluorinated cyclobutane derivatives, underscoring the commercial viability of CAS No. 2167598-32-3. Companies are leveraging AI-driven molecular design platforms to accelerate the discovery of novel applications, reflecting the broader shift toward digital transformation in chemical innovation. As the scientific community continues to explore its versatility, this compound is poised to play a pivotal role in addressing unmet needs across multiple high-growth sectors.